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Compound of Interest

Compound Name: Methyl 2-methylhexanoate

Cat. No.: B1618892 Get Quote

An In-depth Technical Guide to the Chemical Properties of Methyl 2-methylhexanoate

Introduction
Methyl 2-methylhexanoate is an organic compound classified as a fatty acid ester.[1] It is the

methyl ester of 2-methylhexanoic acid. Its chemical structure consists of a hexyl chain with a

methyl group at the second carbon, and a methyl ester functional group. This compound and its

isomers are of interest in various fields, including flavor and fragrance industries. This guide

provides a detailed overview of its chemical and physical properties, experimental protocols for

its synthesis and analysis, and relevant spectroscopic data.

Chemical and Physical Properties
The fundamental chemical and physical properties of methyl 2-methylhexanoate are

summarized in the tables below.

Table 1: General Chemical Information
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Property Value Reference

Molecular Formula C₈H₁₆O₂ [2][3]

Molecular Weight 144.2114 g/mol [2][3]

IUPAC Name methyl 2-methylhexanoate

Synonyms

2-Methylhexanoic acid, methyl

ester; Hexanoic acid, 2-

methyl-, methyl ester

[2][3]

CAS Registry Number 2177-81-3 [2][3]

Table 2: Physical Properties
Property Value Conditions Reference

Boiling Point
176.00 to 177.00 °C

(est.)
@ 760.00 mm Hg [4]

Density
0.918 g/mL (lit.) for 2-

methylhexanoic acid
at 25 °C

Refractive Index
n20/D 1.422 (lit.) for 2-

methylhexanoic acid

Vapor Pressure 1.090000 mmHg (est.) @ 25.00 °C [4]

Solubility
Soluble in alcohol;

Insoluble in water
[4]

logP (o/w) 3.177 (est.) [4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of methyl 2-
methylhexanoate.

Mass Spectrometry (Electron Ionization): Data for methyl 2-methylhexanoate is available

through the NIST WebBook.[2][3]
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Gas Chromatography: Information regarding the gas chromatography of methyl 2-
methylhexanoate is also available.[2][3]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of methyl 2-methylhexanoate are

provided below.

Synthesis via Fischer Esterification
A common method for the synthesis of methyl 2-methylhexanoate is the Fischer esterification

of 2-methylhexanoic acid with methanol in the presence of an acid catalyst.

Materials:

2-Methylhexanoic acid

Methanol (anhydrous)

Sulfuric acid (concentrated) or Thionyl chloride

Sodium bicarbonate (saturated solution)

Anhydrous sodium sulfate

Diethyl ether

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2-methylhexanoic acid in an excess of

anhydrous methanol.

Catalyst Addition: Cool the mixture in an ice bath and slowly add a catalytic amount of

concentrated sulfuric acid or thionyl chloride.

Reflux: Heat the reaction mixture to reflux for 2-4 hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Work-up: After cooling, remove the excess methanol using a rotary evaporator.
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Extraction: Dissolve the residue in diethyl ether and wash with a saturated sodium

bicarbonate solution to neutralize the acid catalyst. Wash further with brine.

Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude methyl 2-methylhexanoate.

Purification: The crude product can be purified by distillation under reduced pressure.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a powerful technique for the separation, identification, and quantification of volatile

compounds like methyl 2-methylhexanoate.

Instrumentation:

Gas Chromatograph (GC) equipped with a Mass Spectrometer (MS) detector.

Capillary column suitable for fatty acid methyl ester (FAME) analysis (e.g., a polar

biscyanopropyl polysiloxane column).

GC Conditions (Typical):

Injector Temperature: 250 °C

Oven Temperature Program:

Initial temperature: 60-100°C, hold for 2 minutes.

Ramp: 5-10°C/min to 240-260°C, hold for 5-10 minutes.

Carrier Gas: Helium at a constant flow rate.

Injection Mode: Split or splitless, depending on the concentration.

MS Conditions (Typical):

Ionization Mode: Electron Ionization (EI) at 70 eV.
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Mass Range: m/z 40-400.

Scan Speed: 2 scans/second.

Sample Preparation: For samples where methyl 2-methylhexanoate is present in a complex

matrix, a sample preparation step such as liquid-liquid extraction or solid-phase microextraction

(SPME) may be necessary prior to GC-MS analysis.

Mandatory Visualizations
Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1618892?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9432855.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2177813&Units=SI
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C8H16O2/c1-4-5-6-7(2)8(9)10-3/h7H%2C4-6H2%2C1-3H3
https://www.thegoodscentscompany.com/data/rw1473691.html
https://www.benchchem.com/product/b1618892#methyl-2-methylhexanoate-chemical-properties
https://www.benchchem.com/product/b1618892#methyl-2-methylhexanoate-chemical-properties
https://www.benchchem.com/product/b1618892#methyl-2-methylhexanoate-chemical-properties
https://www.benchchem.com/product/b1618892#methyl-2-methylhexanoate-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1618892?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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